Cas no 632-05-3 (1,2,3-Tribromobutane)
1,2,3-Tribromobutane structure
Product Name:1,2,3-Tribromobutane
1,2,3-Tribromobutane Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Tribromobutane
- 1,2,3-Tribrombutan
- 1,2,3-tribromo-butane
- Butane,1,2,3-tribromo
- EINECS 211-168-1
- Tribrombutan
- 632-05-3
- Butane, 1,2,3-tribromo-
- 1,2,3-Tribrom-butan
- SCHEMBL7853469
- NS00041589
- AI3-18879
- DTXSID10870736
- FT-0632684
-
- Inchi: 1S/C4H7Br3/c1-3(6)4(7)2-5/h3-4H,2H2,1H3
- InChI Key: HKTNRDJXZCCMGH-UHFFFAOYSA-N
- SMILES: BrC(CBr)C(C)Br
Computed Properties
- Exact Mass: 291.81000
- Monoisotopic Mass: 291.81
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 46.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 2.2505 (estimate)
- Melting Point: -19°C
- Boiling Point: 218.12°C (estimate)
- Flash Point: 91.3℃
- Refractive Index: 1.5660
- PSA: 0.00000
- LogP: 2.92820
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